Cas no 69642-00-8 (1-(1-Bromoethyl)-2-nitrobenzene)

• Product Name: 1-(1-Bromoethyl)-2-nitrobenzene
• CAS No: 69642-00-8
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 391548
• PubChem ID: 12643460
• Update Time: 2025-04-19

1-(1-Bromoethyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-bromoethyl)-2-nitro-
• 1-(1-bromoethyl)-2-nitrobenzene
• 69642-00-8
• FHKIGGSCRYVAMY-UHFFFAOYSA-N
• DTXSID80505442
• EN300-56226
• SCHEMBL3979945
• 1-(2-nitrophenyl)ethyl bromide
• 1-(1-Bromoethyl)-2-nitrobenzene

• Inchi： 1S/C8H8BrNO2/c1-6(9)7-4-2-3-5-8(7)10(11)12/h2-6H,1H3
• InChI Key： FHKIGGSCRYVAMY-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97384
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes